3-methoxy-N-{4-[5-(2-pyridinyl)-1,2,4-oxadiazol-3-yl]phenyl}benzamide

• IUPAC Name: 3-methoxy-N-[4-(5-pyridin-2-yl-1,2,4-oxadiazol-3-yl)phenyl]benzamide
• InChI: InChI=1S/C21H16N4O3/c1-27-17-6-4-5-15(13-17)20(26)23-16-10-8-14(9-11-16)19-24-21(28-25-19)18-7-2-3-12-22-18/h2-13H,1H3,(H,23,26)
• InChI Key: UYMGMFSHCUPAMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C3=NOC(=N3)C4=CC=CC=N4
• Molecular Formula: C21H16N4O3
• Molecular Weight: 372.4 g/mol

Description

Benzamides are a significant class of amide compounds. They have been widely used in medical, industrial, biological and potential drug industries. The compound you mentioned seems to be a benzamide derivative with additional functional groups.

Synthesis Analysis

Benzamide compounds can be synthesized starting from benzoic acid or its derivatives and amine derivatives. The specific synthesis pathway for “3-methoxy-N-{4-[5-(2-pyridinyl)-1,2,4-oxadiazol-3-yl]phenyl}benzamide” would depend on the specific reactions involved.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods, including IR, 1H NMR, 13C NMR, and elemental methods. These methods can provide information about the types of atoms in the molecule and their connectivity.

Chemical Reactions Analysis

The chemical reactions involving a specific compound depend on its functional groups. For benzamide derivatives, reactions could involve the amide group or any other functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its solubility, melting point, and reactivity, depend on its molecular structure. For example, benzamide is slightly soluble in water and soluble in many organic solvents.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its intended use. For example, some benzamide derivatives have shown antioxidant, antibacterial, and other biological activities.

Future Directions

The future directions for research on a specific compound would depend on its properties and potential applications. For example, benzamide derivatives have potential applications in various fields, including medicine and industry.